Cas no 3228-51-1 (L-Threoninol)

L-Threoninol structure
L-Threoninol structure
Product Name:L-Threoninol
CAS No:3228-51-1
Molecular Formula:C4H11NO2
Molecular Weight:105.13564
MDL:MFCD00191173
CID:43943
PubChem ID:2033049

L-Threoninol Properties

Names and Identifiers

    • (2R,3R)-2-Aminobutane-1,3-diol
    • L(+)-THREONINOL
    • L-THREONINOL
    • H-THR-OL
    • H-L-THR-OL
    • (2R,3R)-2-AMINO-1,3-BUTANEDIOL
    • (2S,3R)-2-AMINO-3-HYDROXY-1-BUTANOL
    • THREONINOL
    • H-Threoninol
    • H-L-Threoninol
    • H-Tyr(Bzl)-OMe•HCl
    • (2R,3R)-2-amino-3-methyl-1,3-butanediol
    • (R,R)-threoninol
    • 2-aminobutan-1,3-diol
    • threonine alcohol
    • Threoninol,L
    • (2S,3S)-2-Amino-1,3-butanediol
    • Z1203578460
    • EN300-226446
    • 3228-51-1
    • 1,3-Butanediol, 2-amino-, (R*,R*)-
    • rel-(2R,3R)-2-Aminobutane-1,3-diol
    • AKOS015840278
    • Q27273483
    • DB01724
    • Threoninol,L-
    • (L)-threoninol
    • UNII-A16V466XOD
    • 1,3-Butanediol, 2-amino-, (2R,3R)-
    • Reduced Threonine
    • SCHEMBL606176
    • MFCD00191173
    • NS00069010
    • L-Threoninol, 97%
    • F11954
    • AS-16027
    • DB-038133
    • CS-W013681
    • AKOS006237680
    • A16V466XOD
    • DTXSID30186028
    • 108102-49-4
    • MDL: MFCD00191173
    • InChIKey: MUVQIIBPDFTEKM-QWWZWVQMSA-N
    • Inchi: 1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4-/m1/s1
    • SMILES: C[C@H]([C@@H](CO)N)O

Computed Properties

  • Exact Mass: 105.07900
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 105.079
  • Heavy Atom Count: 7
  • Complexity: 49
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.6
  • Surface Charge: 1
  • Topological Polar Surface Area: 68.1

Experimental Properties

  • LogP: -0.61290
  • PSA: 66.48000
  • Refractive Index: 1.488
  • Water Partition Coefficient: dissolution
  • Boiling Point: 120-122 ºC (1 mmHg)
  • Melting Point: 49-54 °C (lit.)
  • Flash Point: 109.7°C
  • Color/Form: White solid
  • Solubility: dissolve in water
  • Specific Rotation: 6.5 º (c=1, EtOH)
  • Optical Activity: [α]20/D −4.2°, c = 1% in H2O
  • Density: 1.118

L-Threoninol Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Term:S26;S37/39
  • Safety Instruction: S26-S37/39
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H315,H319
  • Warning Statement: P305+P351+P338
  • Storage Condition:Store long-term at -20°C
  • Risk Phrases: 36/38
  • Signal Word:Warning
  • FLUKA BRAND F CODES:3-10

L-Threoninol Customs Data

  • HS CODE:29221985

L-Threoninol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0035KQ-1g
L-Threoninol
3228-51-1 95%
1g
$29.00 2025-02-19
A2B Chem LLC
AB46394-1g
L-Threoninol
3228-51-1 95%
1g
$12.00 2024-04-20
AAPPTec
DAT101-1g
L-Threoninol
3228-51-1
1g
$55.00 2024-07-19
Aaron
AR0035T2-100mg
L-Threoninol
3228-51-1 97%
100mg
$5.00 2025-01-21
abcr
AB165382-1 g
L-Threoninol, 95%; .
3228-51-1 95%
1g
€100.90
Ambeed
A107154-1g
(2R,3R)-2-Aminobutane-1,3-diol
3228-51-1 98%
1g
$14.0
Chemenu
CM116575-10g
L-Threoninol
3228-51-1 95%
10g
$133 2023-01-01
Enamine
EN300-226446-0.05g
(2R,3R)-2-aminobutane-1,3-diol
3228-51-1 95%
0.05g
$19.0 2024-06-20
eNovation Chemicals LLC
D522920-1g
(2R,3R)-2-AMinobutane-1,3-diol
3228-51-1 97%
1g
$230 2022-10-11
Fluorochem
045538-1g
h-Threoninol
3228-51-1 95%
1g
£33.00 2022-02-28

L-Threoninol Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:3228-51-1)
MR./MRS.:ZHANG HUAN
Phone:18827031272
Email:1438980011@qq.com
CHENG DOU CHUANG KE CHENG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3228-51-1)
MR./MRS.:FENG LI
Phone:15928581901
Email:sales@ckcbiotech.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3228-51-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3228-51-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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